6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one

• Molecular Formula: C16H11Cl2NO3
• Molecular Weight: 336.2 g/mol
• IUPAC Name: 6-chloro-2-(3-chloro-4-ethoxyphenyl)-3,1-benzoxazin-4-one
• InChI: InChI=1S/C16H11Cl2NO3/c1-2-21-14-6-3-9(7-12(14)18)15-19-13-5-4-10(17)8-11(13)16(20)22-15/h3-8H,2H2,1H3
• InChI Key: JCNQYNPJIBNFSP-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C2=NC3=C(C=C(C=C3)Cl)C(=O)O2)Cl

Description

6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one is a chemical compound that belongs to the benzoxazinone family. It is a synthetic compound that has been studied extensively for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one is not fully understood. However, studies have shown that it may work by inhibiting the growth and proliferation of cancer cells. It may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one has a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C. It may also affect the expression of certain genes that are involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one is its potent anti-cancer properties. It may be effective in the treatment of various types of cancer. However, there are also some limitations to its use in lab experiments. It may be toxic to normal cells and may have off-target effects that could affect the results of experiments.

Future Directions

There are many future directions for the study of 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one. One area of research is in the development of more effective cancer treatments. Researchers may also investigate the use of 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one in combination with other drugs to enhance its anti-cancer properties. Additionally, researchers may investigate the use of 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one in other areas of research, such as drug discovery and development.

Synthesis Methods

The synthesis of 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one involves the reaction of 3-chloro-4-ethoxyaniline with chloroacetyl chloride in the presence of sodium bicarbonate. The resulting intermediate is then reacted with 2-hydroxybenzaldehyde in the presence of acetic acid and ammonium acetate to produce the final product.

Scientific Research Applications

6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one has been studied for its potential use in a variety of scientific research applications. One of the most promising areas of research is in the field of cancer treatment. Studies have shown that 6-chloro-2-(3-chloro-4-ethoxyphenyl)-4H-3,1-benzoxazin-4-one has potent anti-cancer properties and may be effective in the treatment of various types of cancer.